Cas no 1696249-53-2 (4-amino-3-(3,5-difluorophenyl)butanoic acid)
4-amino-3-(3,5-difluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(3,5-difluorophenyl)butanoic acid
- EN300-1827352
- 1696249-53-2
-
- Inchi: 1S/C10H11F2NO2/c11-8-1-6(2-9(12)4-8)7(5-13)3-10(14)15/h1-2,4,7H,3,5,13H2,(H,14,15)
- InChI Key: DMWIIMDMFUNESA-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C(CN)CC(=O)O)F
Computed Properties
- Exact Mass: 215.07578492g/mol
- Monoisotopic Mass: 215.07578492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 63.3Ų
4-amino-3-(3,5-difluorophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827352-0.05g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-0.1g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-0.25g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-0.5g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-1.0g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1827352-2.5g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-5.0g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 5g |
$2732.0 | 2023-06-01 | ||
| Enamine | EN300-1827352-10.0g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 10g |
$4052.0 | 2023-06-01 | ||
| Enamine | EN300-1827352-1g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1827352-5g |
4-amino-3-(3,5-difluorophenyl)butanoic acid |
1696249-53-2 | 5g |
$2028.0 | 2023-09-19 |
4-amino-3-(3,5-difluorophenyl)butanoic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-amino-3-(3,5-difluorophenyl)butanoic acid
4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid (CAS No. 1696249-53-2)
4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid is a compound with the CAS registry number 1696249-53-2. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The compound consists of a butanoic acid backbone with an amino group at the fourth position and a 3,5-difluorophenyl substituent at the third position. This combination of functional groups and substituents gives rise to a molecule with interesting chemical properties and biological activity.
The synthesis of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid involves several steps, including the preparation of intermediates and the use of coupling reagents to form the final product. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These methods not only improve the production process but also contribute to the sustainability of chemical manufacturing.
One of the most promising aspects of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid is its potential as a lead compound in drug discovery. The molecule's structure suggests that it may exhibit activity against various biological targets, such as enzymes or receptors involved in disease pathways. Recent studies have focused on its ability to modulate neurodegenerative diseases, such as Alzheimer's disease, by targeting specific proteins or enzymes associated with amyloid-beta aggregation. Early in vitro experiments have shown encouraging results, indicating that this compound could be a valuable candidate for further preclinical testing.
In addition to its therapeutic potential, 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid has also been investigated for its role in biochemistry and molecular biology. Researchers have examined its interactions with cellular components, such as membrane proteins and signaling pathways, to better understand its mechanism of action. These studies have provided insights into how the compound influences cellular processes and has highlighted its potential as a tool for studying complex biological systems.
The chemical stability and solubility properties of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid are critical factors in determining its suitability for various applications. Recent research has focused on optimizing these properties through structural modifications or formulation strategies. For example, scientists have explored the use of prodrugs or delivery systems to enhance the compound's bioavailability and reduce potential side effects. These advancements are essential for translating laboratory findings into practical therapeutic solutions.
Looking ahead, the development of 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid into a clinical candidate will require rigorous testing across multiple stages. Preclinical studies will need to evaluate its safety profile, pharmacokinetics, and efficacy in animal models of disease. Additionally, computational modeling and bioinformatics approaches will play a crucial role in predicting how this compound interacts with biological systems at a molecular level.
In conclusion, 4-Amino-3-(3,5-Difluorophenyl)Butanoic Acid (CAS No. 1696249-53-2) represents a promising compound with diverse applications in chemistry and medicine. Its unique structure and functional groups make it an attractive target for research aimed at developing novel therapeutics. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound holds great potential for advancing our understanding of complex biological processes and improving human health.
1696249-53-2 (4-amino-3-(3,5-difluorophenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)